N-(1-butyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-5-chlorothiophene-2-carboxamide

• IUPAC Name: N-(1-butyl-2-oxobenzo[cd]indol-6-yl)-5-chlorothiophene-2-carboxamide
• InChI: InChI=1S/C20H17ClN2O2S/c1-2-3-11-23-15-8-7-14(22-19(24)16-9-10-17(21)26-16)12-5-4-6-13(18(12)15)20(23)25/h4-10H,2-3,11H2,1H3,(H,22,24)
• InChI Key: KTFPJOCFODWILM-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C3C(=C(C=C2)NC(=O)C4=CC=C(S4)Cl)C=CC=C3C1=O
• Molecular Formula: C20H17ClN2O2S
• Molecular Weight: 384.9 g/mol
• CAS No.: 681159-94-4

Description

The compound is a derivative of dihydrobenzo[cd]indole. Dihydrobenzo[cd]indole derivatives have been studied for their potential as TNF-α inhibitors. TNF-α is an important cytokine mediator involved in inflammatory responses.

Synthesis Analysis

While specific synthesis information for this compound is not available, a related study on dihydrobenzo[cd]indole-6-sulfonamide as TNF-α inhibitors involved optimization of a known TNF-α inhibitor, EJMC-1, through shape screening and rational design.

Scientific Research Applications

Synthesis and Characterization

• The compound has been involved in the synthesis and characterization processes of various derivatives in medicinal chemistry. For instance, studies have demonstrated the synthesis and biological evaluation of various carboxamides, showcasing the importance of these derivatives in the development of potential therapeutic agents. These studies often involve detailed structural analysis using techniques like IR, NMR, and elemental analysis to confirm the structures of synthesized compounds (Sailaja Rani Talupur, K. Satheesh, K. Chandrasekhar, 2021; M. Babu, K. Pitchumani, P. Ramesh, 2013).

Antimicrobial Activities

• Several studies have synthesized derivatives of this compound and evaluated them for their antimicrobial activities. These derivatives have been tested against a variety of bacterial and fungal strains, demonstrating the potential of this compound in developing new antimicrobial agents. The studies include extensive in vitro screening to assess the efficacy of the synthesized compounds (J. Raval, B. N. Naik, K. R. Desai, 2012; N. Desai, A. Dodiya, P. N. Shihora, 2011).

Biological Evaluation and Drug Design

• This compound and its derivatives have been part of studies focusing on the biological evaluation of synthesized compounds. These studies are crucial in the early stages of drug development to assess the biological activity and potential therapeutic uses of new compounds. This involves not only the synthesis but also the application of structure-based drug design and molecular docking studies to understand the interaction of these compounds with biological targets (A. R. Saundane, Kirankumar Nandibeoor Mathada, 2015).

Novel Coordination Complexes

• The compound has been used in the synthesis of novel coordination complexes, which are of interest due to their potential applications in materials science and catalysis. These complexes have been characterized using X-ray diffraction, IR spectra, and thermogravimetric analyses, providing insights into their structure and properties (Y. Lan, Shunli Li, Jun-sheng Qin, Dong-Ying Du, Xinlong Wang, Z. Su, Q. Fu, 2008).

Mechanism of Action

While the specific mechanism of action for this compound is not known, related compounds have been studied as TNF-α inhibitors. TNF-α plays a pivotal role in inflammatory response, and dysregulation can lead to a variety of pathological effects, including auto-inflammatory diseases.

Future Directions

While specific future directions for this compound are not available, the study on dihydrobenzo[cd]indole-6-sulfonamide as TNF-α inhibitors suggests that these analogs could be developed as potent TNF-α inhibitors and further optimized for their activity and properties.